Cas no 1214329-62-0 (2-(difluoromethoxy)-4-fluoro-1-nitrobenzene)

• Product Name: 2-(difluoromethoxy)-4-fluoro-1-nitrobenzene
• CAS No: 1214329-62-0
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• MDL: MFCD14698446
• CID: 1074130
• PubChem ID: 46311588
• Update Time: 2025-06-11

2-(difluoromethoxy)-4-fluoro-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-4-fluoro-1-nitro-benzene
• 2-(difluoromethoxy)-4-fluoro-1-nitrobenzene
• 2-Difluoromethoxy-4-fluoro-1-nitrobenzene
• 4-FLUORO-2-DIFLUOROMETHOXYNITROBENZENE
• CL8237
• EN300-86311
• SureCN2229339
• DTXSID30673302
• CS-W000041
• AKOS016016312
• SCHEMBL2229339
• AMY37249
• AS-46004
• 1214329-62-0
• MFCD14698446
• DB-346252
• 2-(Difluoromethoxy)-4-fluoronitrobenzene
• Benzene, 2-(difluoromethoxy)-4-fluoro-1-nitro-
• 4-Fluoro-2-(difluoromethoxy)nitrobenzene
• XH0473

• MDL： MFCD14698446
• Inchi： 1S/C7H4F3NO3/c8-4-1-2-5(11(12)13)6(3-4)14-7(9)10/h1-3,7H
• InChI Key： ZVZMBGQCIYWPBE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.01432748g/mol
• Monoisotopic Mass: 207.01432748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Additional information on 2-(difluoromethoxy)-4-fluoro-1-nitrobenzene

Professional Introduction to 2-(difluoromethoxy)-4-fluoro-1-nitrobenzene (CAS No. 1214329-62-0)

2-(difluoromethoxy)-4-fluoro-1-nitrobenzene, with the CAS number 1214329-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a nitro group and fluoro substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both difluoromethoxy and fluoro groups imparts distinct electronic and steric characteristics, which are highly relevant for designing novel therapeutic agents.

The nitro group in 2-(difluoromethoxy)-4-fluoro-1-nitrobenzene plays a crucial role in its reactivity and functionality. Nitro compounds are well-known for their ability to participate in nucleophilic substitution reactions, as well as their utility in generating electrophilic centers through reduction. These properties have made such compounds indispensable in the development of pharmaceuticals, particularly in the synthesis of antimicrobial and anticancer agents. The electron-withdrawing nature of the nitro group also influences the overall electronic distribution of the molecule, affecting its interaction with biological targets.

In recent years, there has been a growing interest in fluoro-substituted aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into drug molecules can lead to increased lipophilicity and resistance to enzymatic degradation, thereby prolonging their therapeutic effects. In the context of 2-(difluoromethoxy)-4-fluoro-1-nitrobenzene, the combination of fluoro and difluoromethoxy groups provides a versatile scaffold for further derivatization, enabling the creation of structurally diverse analogs with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the development of novel agrochemicals. Fluoro-substituted aromatic compounds have shown promise as herbicides and fungicides due to their ability to disrupt essential biological pathways in pests. The specific arrangement of functional groups in 2-(difluoromethoxy)-4-fluoro-1-nitrobenzene may confer selective toxicity against certain plant pathogens, making it a promising candidate for further exploration in this area.

The synthesis of 2-(difluoromethoxy)-4-fluoro-1-nitrobenzene involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the nitro group typically involves nitration reactions, while the fluoro and difluoromethoxy substituents are often incorporated through halogenation and etherification processes. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The compound's unique structural features also make it an attractive building block for materials science applications. Fluoro-substituted aromatic compounds are known for their thermal stability and chemical inertness, which are desirable properties for high-performance materials. Research has demonstrated that derivatives of 2-(difluoromethoxy)-4-fluoro-1-nitrobenzene can be used to develop advanced polymers and coatings with enhanced durability and resistance to environmental degradation.

In conclusion, 2-(difluoromethoxy)-4-fluoro-1-nitrobenzene (CAS No. 1214329-62-0) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique combination of functional groups offers a rich platform for synthetic exploration and applications across multiple disciplines. As research continues to uncover new methodologies for modifying and utilizing such compounds, their importance is expected to grow even further.